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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951

An in-depth technical guide on the core physicochemical properties of the herbicide
acetochlor, designed for researchers, scientists, and professionals in drug development.

Introduction

Acetochlor is a selective, pre-emergent herbicide belonging to the chloroacetanilide class,
widely utilized for the control of annual grasses and certain broadleaf weeds in various crops.
[1][2] Its efficacy is attributed to the inhibition of very long-chain fatty acid synthesis.[3] A
thorough understanding of its physicochemical properties is paramount for assessing its
environmental fate, toxicological profile, and for the development of analytical methodologies.
This guide provides a detailed overview of these properties, complete with experimental
protocols and visual representations of its metabolic pathways and mode of action.

Physicochemical Properties

The fundamental physicochemical characteristics of acetochlor are summarized in the table
below, providing a consolidated reference for its key properties.
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Property Value Reference(s)
2-chloro-N-(ethoxymethyl)-N-

IUPAC Name (2-ethyl-6- [4]
methylphenyl)acetamide

CAS Number 34256-82-1 [1][5]

Chemical Formula C14H20CINO2 [41[6]

Molecular Weight 269.77 g/mol [41elr71sl

Physical State

Oily liquid at room
temperature; light amber to

violet in color.

[1]14]

Melting Point

<0°Cto10.6 °C

[1]14][6][0][10]

Boiling Point

172 °C at 5 mmHg; 134 °C at
0.4 torr

[4181e]

Water Solubility

223 - 282 mg/L at 20-25 °C

[L1(3][4106][9]

Vapor Pressure

2.2x102mPato 3.4x 108
mmHg at 20-25 °C

[1](4][9][11]

Octanol-Water Partition

Coefficient (log Kow)

3.03t0 4.14

[1]141[]

Henry's Law Constant

2.1x1077to 2.7 x 101°

atm-m3/mol at 25 °C

[4]119]

Density

1.100 g/mL at 30 °C; 1.136
g/mL at 20 °C

[1]14](6]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. The following sections outline the standard experimental protocols

for key parameters of acetochlor.

Determination of Water Solubility (OECD 105)
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The water solubility of acetochlor can be determined using the flask method, suitable for
substances with solubilities above 10-2 g/L.[8][12][13]

Principle: A supersaturated solution of acetochlor in water is prepared and allowed to
equilibrate at a constant temperature. The concentration of acetochlor in the aqueous phase is
then determined analytically.

Methodology:

» Preparation of a Supersaturated Solution: An excess amount of acetochlor is added to a
flask containing high-purity water.

o Equilibration: The flask is agitated at a temperature slightly above the test temperature for a
sufficient period to ensure saturation. Subsequently, the mixture is equilibrated at the test
temperature (e.g., 20 = 0.5 °C) for an extended period (typically 24 hours) with continuous
stirring.[8]

e Phase Separation: The undissolved acetochlor is separated from the aqueous phase by
centrifugation or filtration.

» Concentration Determination: The concentration of acetochlor in the clear agueous phase is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry
(GC-MS).[14][15]

Determination of Vapor Pressure (OECD 104)

The vapor pressure of acetochlor can be determined using the gas saturation method.[16][17]

Principle: A stream of inert gas is passed through or over the substance at a rate slow enough
to ensure saturation. The amount of substance transported by the gas is determined, and the
vapor pressure is calculated from this.

Methodology:

o Sample Preparation: A known amount of acetochlor is placed in a thermostatically
controlled sample holder.
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o Gas Saturation: A stream of dry, inert gas (e.g., nitrogen or argon) is passed over the sample
at a known and constant flow rate. The temperature of the sample is maintained at a
constant, known value.

o Vapor Trapping: The vapor-saturated gas stream is passed through a trap (e.g., a cold trap
or a sorbent tube) to collect the acetochlor.

o Quantification: The amount of acetochlor collected in the trap is quantified using an
appropriate analytical technique (e.g., GC-MS).

o Calculation: The vapor pressure is calculated using the ideal gas law and the measured
mass of the substance, the volume of gas passed, and the temperature.

Determination of Octanol-Water Partition Coefficient
(OECD 117)

The octanol-water partition coefficient (Kow) of acetochlor can be determined using the High-
Performance Liquid Chromatography (HPLC) method.[3][5][7][18]

Principle: The logarithm of the retention time of a substance on a reversed-phase HPLC
column is linearly correlated with its log Kow. By calibrating the column with reference
substances of known log Kow, the log Kow of the test substance can be determined.

Methodology:

o HPLC System: A standard HPLC system equipped with a reversed-phase column (e.g., C18)
and a UV detector is used. The mobile phase is typically a mixture of methanol and water.

» Calibration: A series of reference compounds with known log Kow values are injected into
the HPLC system, and their retention times are recorded. A calibration curve of log k
(logarithm of the capacity factor) versus log Kow is constructed.

o Sample Analysis: A solution of acetochlor in the mobile phase is injected into the HPLC
system, and its retention time is determined.

o Calculation: The capacity factor (k) for acetochlor is calculated from its retention time and
the column dead time. The log Kow of acetochlor is then determined by interpolation from
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the calibration curve.

Signaling and Degradation Pathways

The herbicidal activity and environmental fate of acetochlor are governed by its interaction
with biological pathways and its degradation processes.

Mode of Action: Inhibition of Gibberellin Biosynthesis

Acetochlor's primary mode of action is the inhibition of elongase enzymes, which are critical
for the synthesis of very long-chain fatty acids (VLCFAS). This inhibition disrupts multiple plant
processes, including the gibberellin biosynthesis pathway.

Gibberellin Biosynthesis Gibberellin Signaling
Very Long 5 Geranylgeranyl oRrE o R BRSSPI Gioacive Gibberelins IR T - Promotes degradationof _ IS B PiF Transcription
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Caption: Inhibition of elongase by acetochlor disrupts VLCFA synthesis, impacting gibberellin
production.

Proposed Alternative Mode of Action: GPX4 Inhibition

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b104951?utm_src=pdf-body
https://www.benchchem.com/product/b104951?utm_src=pdf-body
https://www.benchchem.com/product/b104951?utm_src=pdf-body-img
https://www.benchchem.com/product/b104951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Recent studies suggest an alternative mode of action for acetochlor involving the inhibition of
glutathione peroxidase 4 (GPX4), leading to lipid peroxidation and oxidative stress.[2][19][20]
[21]
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Caption: Acetochlor inhibits GPX4, leading to lipid peroxidation and oxidative stress.

Environmental Degradation Pathways
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Acetochlor undergoes degradation in the environment through various pathways, primarily
microbial degradation and photodegradation. The major metabolites include ethanesulfonic
acid (ESA) and oxanilic acid (OA) derivatives.[22][23]

Acetochlor

C14H20CINO2

Dechlorination/
Hydroxylation

Sulfonation Oxidation

Acetochlor ESA Acetochlor OA

‘}\/Iicrobial Degradation

Deethoxymethylation

2-chloro-N-(2-ethyl-6-methylphenyl)acetamide
(CMEPA)

2-ethyl-6-methylaniline
(MEA)

Photodegradation

\ \ 4

2-chloro-N-(hydroxymethyl)-N-

(2-ethyl-6-methylphenyl)acetamide [cealvsteplpiccie

Click to download full resolution via product page

Caption: Major microbial and photodegradation pathways of acetochlor in the environment.

Analytical Workflow

The determination of acetochlor residues in environmental samples typically involves

extraction, cleanup, and instrumental analysis.

Environmental Sample
(Soil, water)

Solid Phase Extraction
E)-C18

Instrumental Analysis
(GC-MS or LC-MS/MS)

Quantification
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Caption: General analytical workflow for the determination of acetochlor in environmental
matrices.

Conclusion

This technical guide provides a comprehensive overview of the physicochemical properties of
acetochlor, offering valuable data and standardized protocols for the scientific community. The
detailed experimental methodologies and visual representations of its mode of action and
degradation pathways serve as a critical resource for researchers engaged in environmental
science, toxicology, and agricultural research. A thorough understanding of these fundamental
characteristics is essential for the responsible management and risk assessment of this widely
used herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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